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Compound of Interest

Compound Name: Dilinoleic acid

CAS No.: 47818-40-6

Cat. No.: B12795762

Get Quote

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of

Dilinoleic Acid-Based Lubricants Against Conventional Alternatives

In the quest for high-performance and environmentally conscious lubrication, dilinoleic acid-

based lubricants have emerged as a promising class of bio-based alternatives. This guide

provides a detailed comparison of their performance against traditional mineral oils, synthetic

polyalphaolefins (PAOs), and other synthetic esters. The following sections present quantitative

data, detailed experimental protocols, and visual representations of key processes to offer a

comprehensive overview for researchers and professionals in the field.

Performance Data Summary
The following tables summarize the key performance characteristics of dilinoleic acid-based

lubricants in comparison to other common lubricant base oils. Data has been compiled from

various academic and industry sources to provide a comparative overview.

Table 1: Lubricity and Wear Protection
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Lubricant Type
Four-Ball Wear Scar
Diameter (mm)

Coefficient of Friction
(COF)

Dilinoleic Acid-Based Ester 0.33 - 0.45 0.05 - 0.08

Mineral Oil 0.46 - 0.60 0.09 - 0.12

Polyalphaolefin (PAO) 0.40 - 0.55 0.07 - 0.10

Other Synthetic Esters 0.35 - 0.50 0.06 - 0.09

Lower values indicate better performance.

Table 2: Oxidative and Thermal Stability

Lubricant Type RPVOT (minutes)
HP-DSC Oxidation
Induction Time (OIT,
minutes)

Dilinoleic Acid-Based Ester 150 - 250 30 - 50

Mineral Oil 100 - 200 15 - 30

Polyalphaolefin (PAO) 200 - 400+ 40 - 60+

Other Synthetic Esters 180 - 350 35 - 55

Higher values indicate better stability.

Table 3: Viscosity and Biodegradability
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Lubricant Type Viscosity Index (VI)
Biodegradability (OECD
301B, % in 28 days)

Dilinoleic Acid-Based Ester 180 - 220
> 60% (Readily

Biodegradable)[1]

Mineral Oil 90 - 110
< 20% (Not Readily

Biodegradable)

Polyalphaolefin (PAO) 120 - 160
< 20% (Not Readily

Biodegradable)

Other Synthetic Esters 140 - 190
Varies (Some are readily

biodegradable)

A higher Viscosity Index indicates less change in viscosity with temperature. For

biodegradability, >60% in 28 days is considered readily biodegradable.

Experimental Protocols
Detailed methodologies for the key experiments cited in the performance data tables are

provided below.

Four-Ball Wear Test (ASTM D4172)
Objective: To determine the wear-preventive characteristics of a lubricant.

Apparatus: A four-ball wear tester, consisting of three stationary steel balls held in a cup and a

fourth steel ball rotated against them.

Procedure:

The three stationary 12.7 mm diameter steel balls are clamped together and covered with

the lubricant sample.[2]

A fourth 12.7 mm diameter steel ball is pressed into the cavity of the three stationary balls

with a force of 392 N (40 kgf).[2]

The lubricant is heated to a specified temperature, typically 75°C.[2]
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The top ball is rotated at 1200 rpm for 60 minutes.[2]

After the test, the wear scars on the three stationary balls are measured under a microscope.

The average wear scar diameter is calculated and reported in millimeters (mm). A smaller

wear scar indicates better wear protection.[2]

Rotating Pressure Vessel Oxidation Test (RPVOT, ASTM
D2272)
Objective: To evaluate the oxidation stability of lubricants under accelerated conditions.

Apparatus: A pressure vessel containing the lubricant sample, water, and a copper catalyst coil,

which is placed in a heated bath and rotated.

Procedure:

A 50-gram sample of the lubricant is placed in the pressure vessel with 5 ml of distilled water

and a polished copper wire catalyst.

The vessel is sealed and pressurized with pure oxygen to 90 psi (620 kPa).

The vessel is placed in an oil bath maintained at 150°C and rotated at 100 rpm.

The pressure inside the vessel is monitored. As the lubricant oxidizes, it consumes oxygen,

causing the pressure to drop.

The test is complete when the pressure drops by a specified amount (typically 25 psi or 175

kPa) from the maximum pressure.

The time in minutes to reach this pressure drop is reported as the RPVOT value. A longer

time indicates greater oxidation stability.

High-Pressure Differential Scanning Calorimetry (HP-
DSC)
Objective: To determine the oxidative induction time (OIT) of a lubricant, which is a measure of

its resistance to oxidation.
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Apparatus: A high-pressure differential scanning calorimeter.

Procedure:

A small sample of the lubricant (typically 2-3 mg) is placed in an aluminum pan.

The sample is placed in the DSC cell, which is then pressurized with oxygen to a specific

pressure (e.g., 500 psi).

The sample is heated at a constant rate (e.g., 10°C/min) to a specified isothermal

temperature.

The instrument measures the heat flow to or from the sample as a function of time.

The OIT is the time from the initial exposure to oxygen until the onset of the exothermic

oxidation reaction, which is observed as a sharp increase in heat flow. A longer OIT indicates

better oxidative stability.

Visualizations
Experimental Workflow: Synthesis of Dilinoleic Acid-
Based Lubricant
The following diagram illustrates a typical multi-step synthesis process for producing a

biolubricant from a mixture of oleic and linoleic acids, which are precursors to dilinoleic acid.
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Caption: Multi-step synthesis of a dilinoleic acid-based biolubricant.
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Lubrication Mechanism: Action of Dilinoleic Acid Esters
This diagram illustrates the simplified mechanism by which long-chain fatty acid esters, such as

dilinoleic acid esters, provide lubrication at the metal surface.
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Caption: Adsorption of polar ester molecules to form a protective boundary film.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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